2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(prop-2-en-1-yl)acetamide

• IUPAC Name: 2-(1-methyl-2,4-dioxo-5-propoxypyrido[2,3-d]pyrimidin-3-yl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C16H20N4O4/c1-4-7-17-12(21)10-20-15(22)13-11(24-9-5-2)6-8-18-14(13)19(3)16(20)23/h4,6,8H,1,5,7,9-10H2,2-3H3,(H,17,21)
• InChI Key: BWQMWQRTIKSWBA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NCC=C)C
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrido[2,3-d]pyrimidin-3-yl group, a prop-2-en-1-yl group, and an acetamide group. It contains a total of 41 bonds, including 23 non-H bonds, 9 multiple bonds, 5 rotatable bonds, 3 double bonds, and 6 aromatic bonds.

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it’s worth noting that similar compounds have been used as potentiators in combination with DNA damaging cytotoxic agents to compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death.